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Compound of Interest

Compound Name: 14-Deoxypoststerone

Cat. No.: B15601137 Get Quote

While the therapeutic potential of the steroid compound 14-Deoxypoststerone remains largely

uncharted territory within publicly accessible scientific literature, this guide serves to

consolidate the currently available information and provide a framework for future investigation.

At present, a comprehensive technical whitepaper detailing extensive therapeutic applications,

established mechanisms of action, and robust clinical data is not feasible due to the scarcity of

dedicated research on this specific molecule.

Chemical Identity and Properties
14-Deoxypoststerone is a recognized steroid compound with the chemical formula

C21H30O4 and a molecular weight of 346.46 g/mol .[1] It is classified as a derivative of a

steroid hormone.[1] Structural information available from chemical databases like PubChem

provides the foundational chemical identity of the molecule. One study has identified 14-deoxy-

poststerone as a metabolite of ecdysterone, an insect molting hormone that has been

investigated for various pharmacological effects.[2]

Table 1: Chemical Identifiers for 14-Deoxypoststerone

Property Value Source

Molecular Formula C21H30O4 [1]

Molecular Weight 346.46 g/mol [1]

CAS Number 1360460-98-5 [1]
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Current Research Landscape and Future Directions
A thorough review of existing scientific literature reveals a significant gap in the understanding

of 14-Deoxypoststerone's biological activity and therapeutic potential. There are no readily

available preclinical or clinical studies that would allow for a detailed analysis of its efficacy,

safety, or mechanism of action.

To explore the therapeutic potential of 14-Deoxypoststerone, a systematic research approach

would be necessary. This would involve a series of preclinical investigations to characterize its

pharmacological profile.

Postulated Experimental Workflow for Future
Research
The following diagram outlines a logical workflow for the initial exploration of 14-
Deoxypoststerone's therapeutic potential. This workflow is hypothetical and serves as a

roadmap for future research initiatives.
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Hypothetical Experimental Workflow for 14-Deoxypoststerone

In Vitro Characterization

In Vivo Preclinical Evaluation

Mechanism of Action Elucidation

Synthesis and Purification

Receptor Binding Assays
(e.g., Nuclear Receptors, PGRMC1) Metabolic Stability Assays

Cell-Based Functional Assays
(e.g., Reporter Gene, Proliferation, Apoptosis)

Animal Models of Disease
(e.g., Cancer, Neurodegeneration)

Pharmacokinetic Studies
(ADME)

Toxicology and Safety Pharmacology Transcriptomic/Proteomic Analysis

Signaling Pathway Interrogation

Click to download full resolution via product page

Caption: A proposed workflow for the initial scientific investigation of 14-Deoxypoststerone.

Conclusion
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While the user's request for an in-depth technical guide on the therapeutic potential of 14-
Deoxypoststerone cannot be fulfilled at this time due to a lack of available data, this

document has provided the known chemical information and a proposed framework for future

research. The potential of this molecule remains an open question, inviting the scientific

community to undertake the necessary studies to elucidate its biological role and potential

therapeutic applications. Further research, beginning with fundamental in vitro and in vivo

studies, is essential to unlock any potential that 14-Deoxypoststerone may hold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.cn [medchemexpress.cn]

2. Poststerone|20-Hydroxyecdysone Metabolite|10162-99-9 [benchchem.com]

To cite this document: BenchChem. [14-Deoxypoststerone: An Inquiry into a Novel Steroid
Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601137#exploring-the-therapeutic-potential-of-14-
deoxypoststerone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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